Cas no 856061-36-4 (4-Phenyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Phenyl-1H-pyrazole-5-carboxylic acid
• CAS No: 856061-36-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1091686
• PubChem ID: 347194
• Update Time: 2025-04-20

4-Phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1H-pyrazole-5-carboxylic acid
• DTXSID60324097
• NSC405733
• 7510-56-7
• 4-PHENYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1H-Pyrazole-3-carboxylic acid, 4-phenyl-
• SCHEMBL948199
• 856061-36-4
• AKOS016001624
• AKOS022178666
• EN300-138195
• FT-0716587
• LVFUUWLMDUOBLC-UHFFFAOYSA-N
• NSC-405733
• phenylpyrazolecarboxylic acid
• MFCD00230883
• SY296666
• DB-074945
• 4-Phenylpyrazole-3-carboxylic Acid

• Inchi： 1S/C10H8N2O2/c13-10(14)9-8(6-11-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12)(H,13,14)
• InChI Key： LVFUUWLMDUOBLC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų